Cas no 17477-29-1 (n-Propyldimethylchlorosilane)

• Product Name: n-Propyldimethylchlorosilane
• CAS No: 17477-29-1
• MF: C₅H₁₃ClSi
• MW: 136.695221662521
• MDL: MFCD00039301
• CID: 87847
• PubChem ID: 87568073
• Update Time: 2025-11-06

n-Propyldimethylchlorosilane Chemical and Physical Properties

Names and Identifiers

• n-Propyldimethylchlorosilane
• Dimethyl-n-propylchlorosilane (dimethyl-n-propylsilylating agent)
• Chlorodimethyl-n-propylsilane
• Dimethyl-n-propylsilyl chloride~n-Propyldimethylchlorosilane
• Chlorodimethylpropylsilane [Dimethylpropylsilylating Agent]
• chloro-dimethyl-propylsilane
• Dimethylpropylchlorosilane
• Propyldimethylchlorosilane
• chlorodimethylpropyl-silan
• Silane,chlorodimethylpropyl-
• CHLORODIMETHYLPROPYLSILANE
• DIMETHYL-N-PROPYLCHLOROSILANE
• dimethyl-n-propylsilyl chloride
• Dimethylpropylchlorosilane Propyldimethylchlorosilane
• Silane, chlorodimethylpropyl-
• EN300-7577320
• 17477-29-1
• PROPYL(DIMETHYL)CHLOROSILANE
• dimethylpropylsilyl chloride
• AKOS006228438
• FS-5504
• NS00051720
• D1590
• MFCD00039301
• D89889
• SCHEMBL523637
• UNII-V62B8Z72PJ
• DTXSID9066205
• V62B8Z72PJ
• FT-0623616
• EINECS 241-492-9
• chlorodimethyl(propyl)silane
• DTXCID2035568
• HXVPUKPVLPTVCQ-UHFFFAOYSA-N
• DB-043988

• MDL： MFCD00039301
• Inchi： 1S/C5H13ClSi/c1-4-5-7(2,3)6/h4-5H2,1-3H3
• InChI Key： HXVPUKPVLPTVCQ-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)CCC
• BRN： 1732132

Computed Properties

• Exact Mass: 136.04800
• Monoisotopic Mass: 136.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0.872 g/mL at 20 °C(lit.)
• Melting Point: No data available
• Boiling Point: 116°C(lit.)
• Flash Point: 8°C
• Refractive Index: n20/D 1.413
• PSA: 0.00000
• LogP: 2.84030
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

n-Propyldimethylchlorosilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H226-H290-H314
• Warning Statement： P210-P233-P234-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 2985 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-34
• Safety Instruction： S16-S26-S28-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R34
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals Electrical Materials

Additional information on n-Propyldimethylchlorosilane

Comprehensive Guide to n-Propyldimethylchlorosilane (CAS No. 17477-29-1): Properties, Applications, and Industry Insights

n-Propyldimethylchlorosilane (CAS No. 17477-29-1) is a versatile organosilicon compound widely used in organic synthesis, surface modification, and material science. With the growing demand for silane coupling agents and hydrophobic coatings, this compound has gained significant attention in industries ranging from pharmaceuticals to advanced manufacturing. Its unique molecular structure, featuring a reactive chlorosilane group and a propyl-dimethyl chain, enables precise control over surface properties and chemical reactivity.

One of the most searched questions about n-Propyldimethylchlorosilane is its role in surface functionalization. Researchers frequently explore how this compound can modify glass, silica, or metal oxides to create water-repellent surfaces—a critical feature for anti-fogging coatings and microfluidic devices. The compound's ability to form stable bonds with hydroxyl groups makes it indispensable in nanotechnology applications, where controlled surface chemistry is paramount.

In pharmaceutical synthesis, CAS 17477-29-1 serves as a key intermediate for introducing silyl protecting groups. Organic chemists value its selectivity and stability under various reaction conditions, particularly in peptide synthesis and carbohydrate chemistry. Recent publications highlight its use in developing prodrug formulations, where controlled release mechanisms are essential. This aligns with current trends in targeted drug delivery systems—a hot topic in biomedical research.

The electronics industry has shown increasing interest in n-Propyldimethylchlorosilane for semiconductor processing. As device miniaturization continues (Moore's Law), precise surface passivation becomes crucial. This compound helps create ultra-thin dielectric layers and improves adhesion between dissimilar materials in flexible electronics—another rapidly growing sector. Manufacturers often search for low-temperature deposition methods where this silane excels.

Environmental considerations surrounding silane compounds have prompted investigations into greener synthesis routes for 17477-29-1. Recent advances in catalytic hydrosilylation have improved atom economy while reducing waste—addressing the chemical industry's push toward sustainable processes. These developments respond to frequent queries about eco-friendly organosilicon chemistry in academic and industrial forums.

Quality control remains a critical discussion point for n-Propyldimethylchlorosilane users. Analytical techniques like GC-MS and NMR spectroscopy are essential for verifying purity, especially when the compound is used in high-value applications. Storage conditions—particularly moisture control—are another frequently searched topic, as the chlorosilane group is sensitive to hydrolysis. Proper handling under inert atmosphere ensures optimal performance in sensitive applications.

Emerging applications in energy storage systems have expanded the market for CAS 17477-29-1. Researchers are exploring its derivatives as additives in lithium-ion battery electrolytes to improve thermal stability—a crucial factor for electric vehicle technologies. This connects with widespread interest in next-generation energy materials, making the compound relevant to current sustainability discussions.

From a commercial perspective, supply chain dynamics for n-Propyldimethylchlorosilane reflect broader trends in specialty chemicals markets. Purchasers often search for bulk pricing information and regional suppliers, particularly as global demand patterns shift. The compound's classification under organosilicon intermediates places it in a growth segment, driven by innovation in advanced materials and surface engineering technologies.